2058-46-0; 55224-94-7

4-(4-Chlorophenyl)-3-methylbut-3-EN-2-oxime

• CAS RN:
• 2058-46-0; 55224-94-7

• Formula:
• C11H12ClNO

• InChI:
• InChI=1S/C11H12ClNO/c1-8(9(2)13-14)7-10-3-5-11(12)6-4-10/h3-7,14H,1-2H3/b8-7+,13-9+

• InChIKey:
• MHTJEUOFLVQMCL-NJHPPEEMSA-N

• 4-(4-Chlorophenyl)-3-methylbut-3-EN-2-oxime is a useful research compound. Its molecular formula is C11H12ClNO and its molecular weight is 209.67. The purity is usually 95%.

4-(4-Chlorophenyl)-3-methylbut-3-EN-2-oxime

In Stock

• CAS RN:
• 55224-94-7

• Formula:
• C11H12ClNO

• InChI:
• InChI=1S/C11H12ClNO/c1-8(9(2)13-14)7-10-3-5-11(12)6-4-10/h3-7,14H,1-2H3/b8-7+,13-9+

• InChIKey:
• MHTJEUOFLVQMCL-NJHPPEEMSA-N

• AP-18 is a channel blocker which reversibly inhibits TRPA1 (IC50s = 3.1 and 4.5 µM, human and mouse, respectively). It has minimal effect on TRPV1-4 or TRPM8.1 AP-18 has been used to study TRPA1 signaling in mice and rats as well as in vitro.
  AP-18 is a channel blocker which reversibly inhibits TRPA1 (IC50 = 3.1 and 4.5 µM, human and mouse, respectively). AP-18 inhibited cholinergic twitch responses evoked by electrical field stimulation of cholinergic nerves as well as contractions in response to acetylcholine and histamine in the guinea pig small intestine. AP-18 (30 µmol/l) blocked spontaneous contractions of longitudinal strips of human jejunum.
  

Oxytetracycline hydrochloride

In Stock

• CAS RN:
• 2058-46-0

• Formula:
• C22H25ClN2O9

• InChI:
• InChI=1S/C22H24N2O9.ClH/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);1H/t12-,13-,14+,17+,21-,22+;/m1./s1

• InChIKey:
• SVDOODSCHVSYEK-IFLJXUKPSA-N

• Broad-spectrum antibiotic. Active against Gram-positive and Gram-negative bacteria. Blood brain barrier permeable.
  Oxytetracycline Hydrochloride is the hydrochloride salt form of oxytetracycline, a tetracycline derivative produced by Streptomyces rimosus exhibiting antimicrobial activity. Oxytetracycline Hydrochloride is an antibacterial compound isolated from the elaboration products of the actinomycete, Streptomyces rimosus, when grown on a suitable medium. Oxytetracycline hydrochloride interferes with binding of aminoacyl-tRNA to the mRNA-ribosome complex, thereby preventing peptide elongation and inhibiting protein synthesis. It is often used to treat skin conditions.